Potassium tantalum isopropoxide

• Molecular Formula: C18H47KO6Ta
• Molecular Weight: 579.6 g/mol
• IUPAC Name: potassium;propan-2-ol;propan-2-olate;tantalum
• InChI: InChI=1S/5C3H8O.C3H7O.K.Ta/c6*1-3(2)4;;/h5*3-4H,1-2H3;3H,1-2H3;;/q;;;;;-1;+1
• InChI Key: KGJURJWMJFVCQB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)O.CC(C)O.CC(C)O.CC(C)O.CC(C)O.CC(C)[O-].[K+].[Ta]

Description

Potassium tantalum isopropoxide is an organometallic compound with the chemical formula KTa[OCH(CH₃)₂]₃. It is a colorless to light yellow liquid that is highly reactive and sensitive to moisture. This compound is used in various applications, including thin film deposition, industrial chemistry, and pharmaceuticals .

Preparation Methods

Potassium tantalum isopropoxide can be synthesized through several methods. One common method involves the reaction of tantalum pentachloride (TaCl₅) with potassium isopropoxide (K[OCH(CH₃)₂]) in an inert atmosphere. The reaction is typically carried out in a solvent such as toluene or hexane, and the product is purified by distillation or recrystallization .

Another method involves the sol-gel process, where tantalum alkoxides are hydrolyzed and condensed to form a gel, which is then dried and calcined to produce the desired compound . Industrial production methods often involve large-scale reactions in controlled environments to ensure high purity and yield .

Chemical Reactions Analysis

Potassium tantalum isopropoxide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form tantalum oxide (Ta₂O₅) in the presence of oxygen or other oxidizing agents.

Reduction: It can be reduced to lower oxidation states of tantalum using reducing agents such as hydrogen or lithium aluminum hydride.

Substitution: The isopropoxide ligands can be substituted with other alkoxide or halide ligands under appropriate conditions.

Common reagents used in these reactions include oxygen, hydrogen, and various alkoxides. The major products formed from these reactions include tantalum oxides, reduced tantalum species, and substituted tantalum alkoxides .

Scientific Research Applications

Potassium tantalum isopropoxide has a wide range of scientific research applications:

Chemistry: It is used as a precursor for the synthesis of tantalum-containing compounds and materials, including tantalum oxides and nitrides, which are important in catalysis and materials science.

Biology: The compound is used in the preparation of biocompatible tantalum-based materials for medical implants and devices.

Medicine: Tantalum-based materials are used in medical imaging and radiation therapy due to their high density and radiopacity.

Industry: It is used in the production of thin films and coatings for electronic devices, including capacitors and semiconductors.

Mechanism of Action

The mechanism of action of potassium tantalum isopropoxide involves the interaction of the tantalum center with various molecular targets. The compound can undergo hydrolysis and condensation reactions to form tantalum oxides, which can further react with other species to form complex structures. The molecular pathways involved include the formation of metal-oxygen bonds and the coordination of tantalum with other ligands .

Comparison with Similar Compounds

Potassium tantalum isopropoxide can be compared with other similar compounds, such as:

Tantalum (V) isopropoxide: Similar in structure but lacks the potassium ion, making it less reactive in certain applications.

Lithium tantalum isopropoxide: Contains lithium instead of potassium, which can lead to different reactivity and applications.

Niobium potassium isopropoxide: Contains niobium instead of tantalum, which has different chemical properties and applications.

The uniqueness of this compound lies in its combination of tantalum and potassium, which provides unique reactivity and properties for various applications .